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Compound of Interest

Compound Name: Myristoyl-L-carnitine chloride

Cat. No.: B1147582 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides essential, immediate

safety and logistical information for Myristoyl-L-carnitine chloride, including personal

protective equipment (PPE) recommendations, handling procedures, and disposal plans.

Hazard Identification and Personal Protective
Equipment
While some suppliers classify Myristoyl-L-carnitine chloride as non-hazardous, other

sources indicate potential for irritation.[1] A conservative approach to safety is recommended.

The primary hazards to consider are skin and eye irritation, as well as potential respiratory

irritation from inhalation of the powdered form.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications & Rationale

Hand Protection Nitrile or Latex Gloves

Powder-free gloves are

recommended to prevent

contamination of the work

area.[2] Thicker gloves

generally offer better

protection.[2] Regularly inspect

gloves for tears or punctures

and change them frequently,

especially if contact with the

substance is known or

suspected.[2]

Eye Protection
Safety Goggles or a Face

Shield

Safety goggles are essential to

protect against splashes.[2] A

face shield offers a greater

degree of protection for the

entire face.[2] Standard

eyeglasses are not sufficient.

[2]

Respiratory Protection N95 or N100 Respirator

When handling the powder

outside of a certified chemical

fume hood, a NIOSH-approved

N95 or N100 particulate

respirator is recommended to

prevent inhalation.[2] Surgical

masks offer little to no

protection from chemical dust.

[2]

Body Protection Laboratory Coat

A standard lab coat should be

worn to protect skin and

clothing from accidental spills.
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Foot Protection Closed-toe Shoes

Shoes that fully cover the feet

are required in a laboratory

setting to protect against spills

and falling objects.

Operational and Handling Plan
Myristoyl-L-carnitine chloride is typically supplied as a solid.[3] Adherence to proper

laboratory procedures is crucial to minimize exposure and maintain the integrity of the

compound.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure that the work area is clean and uncluttered. Locate the

nearest eyewash station and safety shower.[1]

Weighing: Whenever possible, weigh the powdered compound in a chemical fume hood or a

ventilated balance enclosure to minimize inhalation risk.

Dissolving: Myristoyl-L-carnitine chloride is slightly soluble in methanol and aqueous

solutions.[3] When preparing a stock solution, it is recommended to do so in a well-ventilated

area. If using an organic solvent, purge the solution with an inert gas.[3] For aqueous

solutions, it may be necessary to first dissolve the compound in a small amount of organic

solvent and then dilute it into the aqueous buffer.[3] Aqueous solutions are not recommended

for storage for more than one day.[3]

Storage: Store the solid compound at -20°C for long-term stability.[3][4] Stock solutions in

organic solvents should be stored at -80°C for up to 6 months or -20°C for up to 1 month.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1147582?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/26559.pdf
http://file.medchemexpress.com/batch_PDF/HY-135170/Myristoyl-L-carnitine-chloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b1147582?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/26559.pdf
https://cdn.caymanchem.com/cdn/insert/26559.pdf
https://cdn.caymanchem.com/cdn/insert/26559.pdf
https://cdn.caymanchem.com/cdn/insert/26559.pdf
https://cdn.caymanchem.com/cdn/insert/26559.pdf
https://www.medchemexpress.com/myristoyl-l-carnitine-chloride.html
https://www.medchemexpress.com/myristoyl-l-carnitine-chloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling Myristoyl-L-carnitine chloride
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Caption: Workflow for the safe handling of Myristoyl-L-carnitine chloride.
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Contaminated materials and unused compounds must be disposed of in accordance with

institutional and local regulations for chemical waste.

Waste Type Disposal Procedure

Contaminated PPE (Gloves, etc.)
Dispose of in a designated chemical waste

container.

Empty Containers

Rinse thoroughly with an appropriate solvent.

Dispose of the rinsed container as regular lab

glass or plastic, unless institutional policy

dictates otherwise. The rinsate should be

collected as chemical waste.

Unused Solid Compound
Collect in a clearly labeled hazardous waste

container for chemical solids.

Unused Solutions

Collect in a clearly labeled hazardous waste

container for chemical liquids. Do not pour down

the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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